N-(2,4-difluorophenyl)-2-methylpropanamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-methylpropanamide
• InChI: InChI=1S/C10H11F2NO/c1-6(2)10(14)13-9-4-3-7(11)5-8(9)12/h3-6H,1-2H3,(H,13,14)
• InChI Key: AHZHOCXHQUEKCX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=C(C=C(C=C1)F)F
• Molecular Formula: C10H11F2NO
• Molecular Weight: 199.20 g/mol

Description

N-(2,4-difluorophenyl)-2-methylpropanamide, also known as DFP-10825, is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent. It belongs to the class of amides and is a derivative of 2,4-difluoroaniline. In

Mechanism of Action

The exact mechanism of action of N-(2,4-difluorophenyl)-2-methylpropanamide is not fully understood, but it is believed to act on the TRPA1 channel, which is involved in pain and inflammation. N-(2,4-difluorophenyl)-2-methylpropanamide has been shown to inhibit the activation of TRPA1 channels, leading to a reduction in pain and inflammation.
Biochemical and Physiological Effects:
N-(2,4-difluorophenyl)-2-methylpropanamide has been shown to have anti-inflammatory and analgesic effects in animal models of arthritis and neuropathic pain. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. N-(2,4-difluorophenyl)-2-methylpropanamide has been found to be well-tolerated in animal studies, with no significant adverse effects observed.

Advantages and Limitations for Lab Experiments

N-(2,4-difluorophenyl)-2-methylpropanamide has several advantages for lab experiments. It is easy to synthesize and has been found to be well-tolerated in animal studies. However, N-(2,4-difluorophenyl)-2-methylpropanamide is still in the early stages of development and more research is needed to fully understand its potential as a therapeutic agent.

Future Directions

N-(2,4-difluorophenyl)-2-methylpropanamide has several potential future directions for research. It could be further investigated for its potential in treating cancer, as well as other diseases involving pain and inflammation. The mechanism of action of N-(2,4-difluorophenyl)-2-methylpropanamide could also be further explored to better understand how it works and how it could be optimized for therapeutic use. Additionally, more studies are needed to determine the safety and efficacy of N-(2,4-difluorophenyl)-2-methylpropanamide in humans.

Synthesis Methods

N-(2,4-difluorophenyl)-2-methylpropanamide can be synthesized using a multi-step process starting from 2,4-difluoroaniline. The first step involves the protection of the amino group with a tert-butyloxycarbonyl (Boc) group. This is followed by the reaction with 2-methylpropanoyl chloride to form the desired amide product. The Boc group is then removed to yield N-(2,4-difluorophenyl)-2-methylpropanamide.

Scientific Research Applications

N-(2,4-difluorophenyl)-2-methylpropanamide has been investigated for its potential as a therapeutic agent in various diseases. It has been shown to have anti-inflammatory and analgesic effects in animal models of arthritis and neuropathic pain. It has also been studied for its potential in treating cancer, as it has been shown to inhibit the growth of cancer cells in vitro and in vivo.